Cas no 2007657-42-1 (1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2007657-42-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6599002
• PubChem ID: 165479499
• Update Time: 2025-05-20

1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine
• EN300-1111119
• 2007657-42-1
• 1-[2-(5-methylpyridin-2-yl)ethyl]-1H-pyrazol-4-amine

• Inchi： 1S/C11H14N4/c1-9-2-3-11(13-6-9)4-5-15-8-10(12)7-14-15/h2-3,6-8H,4-5,12H2,1H3
• InChI Key： GNXXBOKXEMPBCU-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 2007657-42-1 and Product Name: 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine

Compound with the CAS number 2007657-42-1 and the product name 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates a 5-methylpyridin-2-yl moiety, which is known for its ability to enhance binding affinity and selectivity in various biological targets. This feature makes it particularly valuable in the design of novel therapeutic agents.

The 1H-pyrazol-4-amine core of the molecule is another critical component that contributes to its pharmacological properties. Pyrazole derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of an amine group at the 4-position of the pyrazole ring further expands the compound's potential utility by allowing for further functionalization and modification. These structural elements collectively contribute to the compound's versatility and make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The 5-methylpyridin-2-yl group in this compound is particularly noteworthy, as it has been shown to interact effectively with a variety of biological targets, including kinases and other enzymes implicated in cancer and inflammatory diseases. Studies have demonstrated that this moiety can enhance the binding affinity of small molecules to their intended targets, leading to more potent and selective therapeutic agents.

The 1H-pyrazol-4-amine component of the molecule also plays a crucial role in its pharmacological activity. Pyrazole derivatives have been extensively studied for their ability to modulate enzyme activity and receptor binding. For instance, certain pyrazole-based compounds have been reported to inhibit Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses. The amine group at the 4-position provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using this compound to evaluate its interaction with various biological targets. These studies have revealed that the 5-methylpyridin-2-yl group interacts favorably with hydrophobic pockets on proteins, while the 1H-pyrazol-4-amine moiety forms hydrogen bonds with polar residues. This dual interaction mechanism suggests that this compound could be highly effective in inhibiting target enzymes and receptors.

The synthesis of 1-2-(5-methylpyridin-2-yl)ethyl-1H-pyrazol-4-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 5-methylpyridin-2-yl group typically involves palladium-catalyzed cross-coupling reactions, while the pyrazole ring is constructed through cyclocondensation reactions. The final step involves functionalizing the 4-position of the pyrazole ring with an amine group. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the molecular structure and purity of the compound before it is subjected to biological testing. Initial in vitro studies have shown promising results, indicating that this compound exhibits significant activity against several target enzymes relevant to cancer and inflammation.

The potential applications of 1-(2-(5-methylpyridinyl)ethyl)-1H-pyrazol[3,4-d]azepine extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for developing drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. For example, modifications to the amine group could lead to compounds with enhanced central nervous system penetration, making them suitable for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 1-(2-(5-methylpyridinyl)ethyl)-1H-pyrazol[3,4-d]azepine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its ability to interact effectively with various biological targets makes it a promising candidate for further investigation. Continued research into this compound will likely uncover new therapeutic possibilities across multiple disease areas.